Cas no 218451-34-4 (Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate
• CAS No: 218451-34-4
• MF: C₁₇H₂₁ClN₂O₂
• MW: 320.813843488693
• MDL: MFCD11227117
• CID: 1404431
• PubChem ID: 49760270
• Update Time: 2025-10-21

Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate
• 1-BOC-4-CYANO-4-(4-CHLOROPHENYL)-PIPERIDINE
• 4-(4-chlorophenyl)-4-cyanopiperidin-1-carboxylic acid tert-butyl ester
• 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylic acid tert-butyl ester
• 4-(4-chloro-phenyl)-4-cyano-piperidine-1-carboxylic acid tert-butyl ester
• CTK8H6240
• 4-cyano-4-(4-chlorophenyl)piperidine-1-carboxylic acid tert-butyl ester
• 1-N-Boc-4-(4-chlorophenyl)-4-cyanopiperidine
• tert-butyl 4-(4-chlorophenyl)-4-cyano-1-piperidinecarboxylate
• SureCN651457
• tert-butyl 4-(4-chlorophenyl)-4-cyano-1-piper
• GAAZJKMOIVSYQD-UHFFFAOYSA-N
• BDBM128293
• AK201563
• 1-Boc-4-cyano-4-(4-chlorophenyl)piperidine
• US8796293, 14
• 4-(4-chlorophenyl)-4-cya
• DTXSID00678162
• CS-0133031
• AKOS027252634
• CHEMBL3694787
• DS-10262
• 218451-34-4
• SY316778
• SCHEMBL651457
• TERT-BUTYL4-(4-CHLOROPHENYL)-4-CYANOPIPERIDINE-1-CARBOXYLATE
• AB91618
• 1-Boc-4-(4-chlorophenyl)piperidine-4-carbonitrile
• MFCD11227117
• 4-(4-chlorophenyl)-4-cyano-piperidine-1-carboxylic acid tert-butyl ester
• DB-309353

• MDL： MFCD11227117
• Inchi： 1S/C17H21ClN2O2/c1-16(2,3)22-15(21)20-10-8-17(12-19,9-11-20)13-4-6-14(18)7-5-13/h4-7H,8-11H2,1-3H3
• InChI Key： GAAZJKMOIVSYQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C#N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 320.1291556g/mol
• Monoisotopic Mass: 320.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 3.4

Additional information on Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate

Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate (CAS No. 218451-34-4): A Comprehensive Overview

Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate, identified by its CAS number 218451-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 1-position, a 4-chlorophenyl group at the 4-position, and a cyano group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for the design of novel pharmacophores. The presence of the cyano group, in particular, enhances its reactivity, allowing for further functionalization and derivatization to create more complex molecular architectures.

In recent years, there has been growing interest in exploring the potential applications of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate in medicinal chemistry. Its unique structural features have made it a promising candidate for the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammatory diseases. The compound's ability to interact with biological targets through multiple binding sites has been particularly highlighted in several preclinical studies.

One of the most compelling aspects of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating derivatives with improved binding affinity and selectivity for specific receptors. These findings have opened up new avenues for drug discovery and development.

The cyano group in the structure of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate plays a crucial role in modulating its biological activity. This functional group can participate in hydrogen bonding interactions, thereby influencing the compound's binding mode to biological targets. Additionally, the cyano group can be further modified through various chemical transformations, such as hydrolysis or reduction, to introduce additional functional groups or alter the electronic properties of the molecule. These modifications have been explored in several synthetic studies aimed at optimizing pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate and biological targets. Molecular docking studies have revealed that this compound can effectively bind to various receptors, including those involved in neurotransmitter signaling and inflammatory pathways. These computational insights have guided experimental efforts to develop more potent and selective drug candidates.

The synthesis of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate involves multi-step organic reactions that highlight its complexity as a synthetic target. The process typically begins with the preparation of a piperidine derivative, followed by functionalization with a tert-butyl group and subsequent introduction of the 4-chlorophenyl and cyano groups. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

The potential therapeutic applications of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate are vast and varied. In CNS research, this compound has shown promise as a modulator of neurotransmitter systems involved in mood regulation and cognitive function. Preclinical studies have indicated that derivatives of this compound may have therapeutic potential in treating conditions such as depression and anxiety disorders. Additionally, its interaction with inflammatory pathways has raised interest in its potential use for managing chronic inflammatory diseases.

In oncology research, Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate has been explored as a scaffold for developing novel anticancer agents. The structural features of this compound allow it to interact with key targets involved in cancer cell proliferation and survival. By modifying its chemical structure, researchers have generated derivatives with enhanced cytotoxicity against various cancer cell lines. These findings suggest that further exploration of this scaffold could lead to the discovery of new anticancer therapies.

The safety profile of Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate is another critical aspect that has been extensively studied. Preclinical toxicology assessments have provided valuable insights into its potential side effects and dosing requirements. These studies have helped establish guidelines for safe laboratory handling and potential future clinical applications. Continued research is needed to fully understand its long-term safety profile before it can be translated into clinical use.

The future directions for research on Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxylate are promising and multifaceted. Efforts are underway to develop more efficient synthetic routes that minimize waste and improve scalability. Additionally, there is ongoing interest in exploring new derivatives with enhanced pharmacological properties through structure-activity relationship (SAR) studies. Computational modeling techniques will continue to play a crucial role in guiding these efforts by providing predictive insights into molecular interactions.

In conclusion, Tert-butyl 4-(4-chlorophenyl)-4-cyanopiperidine-1-carboxyllate (CAS No. 218451-34-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications across various therapeutic areas make it a valuable compound for ongoing research efforts aimed at developing novel treatments for human diseases.